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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses and

experimental protocols for Methyl 3-(4-formylphenyl)acrylate in materials science. This

versatile monomer, featuring both a polymerizable acrylate group and a reactive aldehyde

functionality, offers a gateway to the synthesis of advanced functional polymers with tailored

properties for a range of applications, including smart materials, drug delivery systems, and

functional coatings.

Overview of Methyl 3-(4-formylphenyl)acrylate
Methyl 3-(4-formylphenyl)acrylate is an organic compound with the chemical formula

C₁₁H₁₀O₃ and a molecular weight of 190.20 g/mol . It typically presents as a faint yellow

powder. The key structural features—a polymerizable acrylate moiety and a reactive aldehyde

group on a phenyl ring—make it a valuable building block for functional polymers. The acrylate

group allows for the formation of a polymer backbone through various polymerization

techniques, while the pendant aldehyde group provides a reactive handle for post-

polymerization modification, enabling the covalent attachment of biomolecules, crosslinking, or

the introduction of other functional groups.

Chemical Structure:
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While specific literature on the synthesis of Methyl 3-(4-formylphenyl)acrylate is not

abundant, a plausible synthetic route can be inferred from standard organic chemistry

reactions. A common method for synthesizing similar compounds is the esterification of the

corresponding carboxylic acid.

Protocol: Synthesis via Esterification of 3-(4-formylphenyl)acrylic acid

This protocol describes a laboratory-scale synthesis of Methyl 3-(4-formylphenyl)acrylate.

Materials:

3-(4-formylphenyl)acrylic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Dichloromethane (DCM)

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, separatory funnel,

etc.)

Procedure:

In a round-bottom flask, dissolve 3-(4-formylphenyl)acrylic acid in an excess of anhydrous

methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.
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Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in dichloromethane (DCM) and transfer it to a separatory funnel.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution, water, and

brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography (e.g., using a silica gel column with a

hexane/ethyl acetate gradient) to yield pure Methyl 3-(4-formylphenyl)acrylate.

Illustrative Synthesis Workflow:
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Starting Materials

Reaction

Work-up

Purification

Final Product

3-(4-formylphenyl)acrylic acid

Esterification (Reflux)

Methanol Sulfuric Acid (catalyst)

Solvent Removal

Extraction with DCM

Washing

Drying

Column Chromatography

Methyl 3-(4-formylphenyl)acrylate
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Preparation

Polymerization

Termination & Purification

Characterization

Dissolve Monomer & Initiator

Degas Solution

Heat under Nitrogen

Cool & Expose to Air

Precipitate in Non-solvent

Filter & Dry

¹H NMR GPC FTIR
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Reactants

Functional Materials

Poly(Methyl 3-(4-formylphenyl)acrylate)

Amine-functionalized Molecule (e.g., Drug, Peptide)

Schiff Base Formation

Hydrazide Crosslinker

Hydrazone Formation

Bioconjugate for Drug Delivery Crosslinked Hydrogel
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formylphenyl)acrylate in Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130799#use-of-methyl-3-4-formylphenyl-acrylate-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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